N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-3-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-3-methoxybenzamide, also known as CMTM, is a compound that has been extensively studied for its potential applications in scientific research. CMTM is a benzothiazole derivative that has shown promising results in various studies, making it an attractive candidate for further research.
Scientific Research Applications
Imaging Techniques in Clinical Research
One study focused on sigma receptor scintigraphy using a iodobenzamide derivative for visualizing primary breast tumors in humans. The compound's accumulation in breast tumors was based on preferential binding to sigma receptors overexpressed in cancer cells. This demonstrates a method where similar compounds could be used for imaging and diagnostic purposes in oncology research (Caveliers et al., 2002).
Exposure Assessment in Environmental Health
Research on the occurrence of parabens in foodstuffs from the United States provides insights into dietary exposure assessments. This study, which analyzed various food samples for parabens (chemicals structurally different but relevant in the context of environmental exposure to synthetic compounds), highlights methodologies that could be adapted to study exposure to a wide range of chemical agents, including potentially "N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-3-methoxybenzamide" (Liao, Liu, & Kannan, 2013).
Metabolism and Elimination Studies
A study on the metabolism and elimination of methyl, iso-, and n-butyl paraben after oral dosage provides an example of how similar compounds' pharmacokinetics could be studied. Understanding how compounds are metabolized and excreted can inform safety assessments and therapeutic efficacy evaluations. Such methodologies could be applied to research involving "this compound" to understand its behavior in biological systems (Moos et al., 2016).
Safety and Efficacy in Pharmacology
The therapeutic efficacy and safety evaluation of a new antimycotic, sertaconazole, in treating Pityriasis versicolor is an example of how compounds are assessed for medical applications. Such clinical trials and safety evaluations are crucial in drug development processes, which could be relevant for compounds with potential pharmacological uses (Nasarre et al., 1992).
properties
IUPAC Name |
N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-3-methoxybenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O2S/c1-19-13-7-6-11(17)9-14(13)22-16(19)18-15(20)10-4-3-5-12(8-10)21-2/h3-9H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STZYBWRDJVIJLO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC(=CC=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.